molecular formula C10H12N2O6 B8611586 1-(2,2-Dimethoxyethyl)-2,3-dinitrobenzene CAS No. 920284-96-4

1-(2,2-Dimethoxyethyl)-2,3-dinitrobenzene

Cat. No. B8611586
CAS RN: 920284-96-4
M. Wt: 256.21 g/mol
InChI Key: XAYXHKQUCPOMKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,2-Dimethoxyethyl)-2,3-dinitrobenzene is a useful research compound. Its molecular formula is C10H12N2O6 and its molecular weight is 256.21 g/mol. The purity is usually 95%.
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properties

CAS RN

920284-96-4

Product Name

1-(2,2-Dimethoxyethyl)-2,3-dinitrobenzene

Molecular Formula

C10H12N2O6

Molecular Weight

256.21 g/mol

IUPAC Name

1-(2,2-dimethoxyethyl)-2,3-dinitrobenzene

InChI

InChI=1S/C10H12N2O6/c1-17-9(18-2)6-7-4-3-5-8(11(13)14)10(7)12(15)16/h3-5,9H,6H2,1-2H3

InChI Key

XAYXHKQUCPOMKJ-UHFFFAOYSA-N

Canonical SMILES

COC(CC1=C(C(=CC=C1)[N+](=O)[O-])[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,3-dinitrotoluene (3.02 g, 16.6 mmol) in 25 mL of DMF was added dimethylformamide dimethylacetal (6.0 mL, 5.4 g, 45 mmol), and the solution was brought to 140° C. and stirred for 16 hours. The solvent was removed under reduced pressure to afford a dark red solid mass. This crude enamine was dissolved in 40 mL of MeOH and 4.0 mL of chlorotrimethylsilane (3.4 g, 31.7 mmol) was added. The solution was brought to reflux and stirred for 16 hours at reflux. The solvent was removed under reduced pressure and the crude material chromatographed directly to afford the 1-(2,2-dimethoxy-ethyl)-2,3-dinitro-benzene (1.85 g, 44%). 1H NMR (CDCl3) δ 2.96 (2H, d, J=5.2 Hz), 3.35 (6H, s), 4.49 (1H, t, J=5.2 Hz), 7.60 (apparent t, 1H, J=8.0 Hz), 7.76 (d, 1H, J=6.5 Hz), 8.05 (dd, 1H, J=1.3, 8.0).
Quantity
3.02 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
[Compound]
Name
enamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
4 mL
Type
reactant
Reaction Step Three

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